1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1h-purine-8-carbaldehyde

• IUPAC Name: 1,3-dimethyl-2,6-dioxo-7H-purine-8-carbaldehyde
• InChI: InChI=1S/C8H8N4O3/c1-11-6-5(9-4(3-13)10-6)7(14)12(2)8(11)15/h3H,1-2H3,(H,9,10)
• InChI Key: QRJJUWRNDFXITA-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=O)N(C1=O)C)NC(=N2)C=O
• Molecular Formula: C8H8N4O3
• DSSTOX Substance ID: DTXSID201000841
• Molecular Weight: 208.17 g/mol
• CAS No.: 79927-25-6

Description

1,3-Dimethyl-2,6-dioxo-2,3,6,7-tetrahydro-1h-purine-8-carbaldehyde is a useful research compound. Its molecular formula is C8H8N4O3 and its molecular weight is 208.17 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 77354. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis of New Ring Systems

Researchers Hesek and Rybár (1994) explored the synthesis of new ring systems involving thiadiazepino-fused purines, starting from 8-mercapto-1,3-dimethyl-3,7-dihydro-1H-purine-2,6-dione. This study highlights the compound's potential in creating novel chemical structures (Hesek & Rybár, 1994).

Crystal Structure Analysis

Wang, Gong, and Ni (2010) investigated the crystal structure of a protonated form of this compound, providing insights into its molecular arrangement and interactions. This research can aid in understanding the compound's physical and chemical properties (Wang, Gong, & Ni, 2010).

Large Scale Synthesis

Ley and Michel (2003) focused on the synthesis of a stable alternative to glyceraldehyde acetonide, showcasing the compound's relevance in large-scale chemical production (Ley & Michel, 2003).

Pharmacological Activities

Bhatia et al. (2016) synthesized derivatives of this compound and evaluated their potential as antiasthmatic agents. This study demonstrates the compound's potential in the development of new pharmaceuticals (Bhatia, Waghmare, Choudhari, & Kumbhar, 2016).

Thermal Stability Studies

Salih and Al-Sammerrai (1986) examined the thermal stability of derivatives of this compound, which is crucial for its application in various industrial and pharmaceutical processes (Salih & Al-Sammerrai, 1986).

Enantioselective Separation

Peikova et al. (2019) developed a method for the enantioselective separation of stereomers of a xanthine-based compound related to this chemical. Such research is vital for the development of chiral drugs (Peikova, Tzankova, Dineva, Georgieva, & Zlatkov, 2019).